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Compound of Interest

Compound Name: 3-Bromo-5-iodobenzaldehyde

Cat. No.: B070385 Get Quote

For Immediate Release

A comprehensive technical guide detailing the commercial availability, purity, and analytical

methodologies for the key chemical intermediate, 3-Bromo-5-iodobenzaldehyde (CAS No.

188813-09-4), has been compiled for researchers, scientists, and professionals in the field of

drug development and chemical synthesis. This document provides a critical resource for

sourcing and quality control of this important building block.

3-Bromo-5-iodobenzaldehyde is a valuable reagent in organic synthesis, particularly in the

construction of complex molecular architectures due to the differential reactivity of its two

halogen substituents. Its precise use in the development of novel therapeutics and functional

materials necessitates a thorough understanding of its commercial landscape and purity profile.

Commercial Availability and Purity
A survey of prominent chemical suppliers reveals that 3-Bromo-5-iodobenzaldehyde is readily

available in research and bulk quantities. Purity levels typically range from 95% to over 98%,

with variations depending on the supplier and grade. The following table summarizes the

offerings from several key vendors.
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Supplier Catalog Number Stated Purity
Available
Quantities

Sigma-Aldrich AMBH303C4D1C 95% 100 mg - 25 g

ChemScene CS-0186787 ≥98% 100 mg - 25 g

BLD Pharm BD108674 ≥97% 1 g - 500 g

Apollo Scientific AS447585 97.3% (Typical) Inquire

Hangzhou Tianye

Chemicals
--- 98%

Gram to Kilogram

scale

Ningbo Inno

Pharmchem
--- ≥97% Inquire

Note: Availability and purity may vary. It is recommended to request lot-specific Certificates of

Analysis for precise data.

Synthesis and Potential Impurities
While a definitive, publicly available synthesis protocol for 3-Bromo-5-iodobenzaldehyde is

not widespread, its structure suggests a multi-step synthesis likely starting from a simpler

benzaldehyde or toluene derivative. A plausible synthetic route involves the regioselective

bromination and iodination of a suitable precursor. For instance, a related compound, 2-amino-

3-bromo-5-iodobenzaldehyde, has been reported as an intermediate in the synthesis of

bioactive quinazolines, indicating that functional group manipulation on a pre-halogenated ring

is a viable strategy.[1][2][3]

Potential impurities in commercially available 3-Bromo-5-iodobenzaldehyde could arise from

several sources including:

Starting materials: Unreacted precursors or regioisomers from the initial halogenation steps.

By-products: Compounds formed from over-halogenation or incomplete reactions.

Reagents and solvents: Residual solvents or reagents used in the synthesis and purification

process.
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Common purification techniques for such compounds include recrystallization and column

chromatography.

Experimental Protocols
Proposed Synthesis of 3-Bromo-5-iodobenzaldehyde
The following is a generalized, plausible protocol based on standard organic synthesis

methodologies for halogenated aromatic compounds.

Reaction: Electrophilic halogenation of a substituted benzaldehyde.

Materials:

3-Bromobenzaldehyde

N-Iodosuccinimide (NIS)

Trifluoromethanesulfonic acid (TfOH)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Saturated aqueous sodium thiosulfate solution

Brine

Anhydrous magnesium sulfate

Hexanes

Ethyl acetate

Procedure:

To a solution of 3-bromobenzaldehyde in dichloromethane, add N-iodosuccinimide.

Cool the mixture in an ice bath and slowly add trifluoromethanesulfonic acid.
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Allow the reaction to warm to room temperature and stir until completion (monitored by TLC

or GC-MS).

Quench the reaction by carefully adding saturated aqueous sodium bicarbonate solution.

Wash the organic layer sequentially with saturated aqueous sodium thiosulfate solution,

water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel using a hexane/ethyl

acetate gradient to yield 3-Bromo-5-iodobenzaldehyde.

Purity Assessment: Analytical Methods
A combination of chromatographic and spectroscopic techniques is recommended for the

comprehensive purity assessment of 3-Bromo-5-iodobenzaldehyde.

1. High-Performance Liquid Chromatography (HPLC)

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Expected Outcome: A major peak corresponding to 3-Bromo-5-iodobenzaldehyde, with

any impurities appearing as separate, smaller peaks.

2. Gas Chromatography-Mass Spectrometry (GC-MS)

Column: A non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm,

0.25 µm film thickness).

Carrier Gas: Helium.
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Injection: Splitless mode.

Temperature Program: A suitable gradient to separate the analyte from potential volatile

impurities.

Detector: Mass spectrometer in electron ionization (EI) mode.

Expected Outcome: A peak corresponding to 3-Bromo-5-iodobenzaldehyde with a

characteristic mass spectrum. Analysis of the mass spectrum can help identify impurities.

3. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The spectrum is expected to show three aromatic protons, each as a distinct

multiplet, and one aldehyde proton as a singlet.

¹³C NMR: The spectrum will show the characteristic chemical shifts for the aromatic carbons

and the aldehyde carbonyl carbon.

Solvent: CDCl₃ or DMSO-d₆.

Significance: NMR provides detailed structural information and can be used to identify and

quantify impurities with different chemical structures.

Procurement and Quality Control Workflow
The following diagram illustrates a logical workflow for the acquisition and quality assessment

of 3-Bromo-5-iodobenzaldehyde for research and development purposes.
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Procurement

Quality Control

Identify Suppliers Request Quotes & CoAs
Gather info

Select Vendor
Compare purity, cost

Place Order Receiving & Inspection Purity AnalysisSample taken Approve/RejectCompare to spec Release for UseIf approved

Contact VendorIf rejected

Click to download full resolution via product page

Caption: Workflow for procurement and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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